1-(chloromethyl)-4-methyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 1-(chloromethyl)-4-methyl-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C11H9ClN4O/c1-15-10(17)7-4-2-3-5-8(7)16-9(6-12)13-14-11(15)16/h2-5H,6H2,1H3
• InChI Key: HCHVBXJEWGACEA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCl
• Molecular Formula: C11H9ClN4O
• DSSTOX Substance ID: DTXSID201324704
• Molecular Weight: 248.67 g/mol
• Solubility: 30.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 86671-88-7

Description

This compound is a type of quinazolinone derivative. Quinazolinone and its derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide and distinct biopharmaceutical activities. They are considered noteworthy chemicals for the synthesis of diverse physiologically significant and pharmacologically utilized molecules.

Synthesis Analysis

The synthesis of this compound involves the design and creation of a series of novel 1,2,4-triazolo[1,5-a]pyrimidine-containing quinazolin-4(3H)-one derivatives. All the title compounds were completely characterized via 1H NMR, 13C NMR, HRMS, and IR spectroscopic data.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 248.67 and a molecular formula of C11H9ClN4O.

Scientific Research Applications

Anticancer Activity

Triazoloquinazoline derivatives have been explored for their potential in cancer treatment due to their cytotoxic activities against various cancer cell lines. .

Anti-inflammatory Properties

.

Antimicrobial and Antibacterial Use

The derivatives show promise as antimicrobial agents against a range of pathogens. .

Antiviral Applications

.

Antihypertensive Effects

.

Anticonvulsant Potential

.

Antidiabetic Activity

.

Adenosine Receptor Antagonism

.

Future Directions

The development of new, more effective, and environment-friendly antimicrobial agents remains an extremely pressing task facing agricultural chemists. This compound, being part of a series of novel 1,2,4-triazolo[1,5-a]pyrimidine-containing quinazolin-4(3H)-one derivatives, could potentially be part of this development, especially considering the increasing resistance of plant pathogens to the currently utilized antimicrobial agents in agriculture.

Mechanism of Action

Target of Action

Triazole compounds, which are structurally similar, are known to bind with a variety of enzymes and receptors in the biological system . For instance, some triazoloquinazoline derivatives have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation .

Mode of Action

It’s suggested that triazoloquinazoline derivatives might bind to their targets, leading to changes in the target’s function . For instance, some triazoloquinazoline derivatives have been found to inhibit CDK2, thereby affecting cell cycle progression .

Biochemical Pathways

Given the potential inhibition of cdk2, it can be inferred that the compound may affect cell cycle-related pathways .

Pharmacokinetics

Triazole compounds are known to have good binding capabilities in the biological system, which may suggest good bioavailability .

Result of Action

Given the potential inhibition of cdk2, it can be inferred that the compound may affect cell cycle progression and potentially induce apoptosis .

Action Environment

It’s known that multiple factors can influence the adsorption of organic inhibitors on a metal surface, such as the inhibitor type, the surface charge of the metal, the nature of the corrosive environment, and the interaction between the metal surface and the inhibitor .